2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid

• IUPAC Name: 2-methyl-3-[5-[(E)-2-nitroethenyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C14H11NO5/c1-9-11(3-2-4-12(9)14(16)17)13-6-5-10(20-13)7-8-15(18)19/h2-8H,1H3,(H,16,17)/b8-7+
• InChI Key: MIPDUMZIFSBEMO-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(O2)C=C[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(O2)/C=C/[N+](=O)[O-]
• Molecular Formula: C14H11NO5
• Molecular Weight: 273.24 g/mol

Description

2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid, also known as MFA, is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. MFA belongs to the class of compounds known as nitrovinylfuran derivatives and has been shown to possess anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, oxidative stress, and cancer. 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines and enzymes. 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has also been shown to activate the Nrf2 signaling pathway, which is involved in the production of antioxidant enzymes. Finally, 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid inhibits the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has also been shown to inhibit the activity of enzymes such as COX-2 and iNOS, which are involved in the production of pro-inflammatory molecules. Additionally, 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been shown to increase the activity of antioxidant enzymes such as SOD and CAT, which help to reduce oxidative stress. In vivo studies have shown that 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid in lab experiments is its relatively low toxicity compared to other compounds with similar properties. 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been shown to have low cytotoxicity in vitro and low acute toxicity in animal models. Additionally, 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid is relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. One limitation of using 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments. Additionally, 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has a relatively short half-life in vivo, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid. One direction is to further investigate the mechanism of action of 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid and its effects on signaling pathways involved in inflammation, oxidative stress, and cancer. Another direction is to investigate the potential of 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid as a therapeutic agent for various diseases, including cancer, inflammatory diseases, and neurodegenerative diseases. Additionally, future research could investigate the potential of 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid as a drug delivery system or as a component of nanomaterials for various applications. Finally, research could investigate the potential of 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid as a dietary supplement or functional food ingredient with potential health benefits.

Synthesis Methods

The synthesis of 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid involves the reaction of 2-methyl-3-hydroxybenzoic acid with acetic anhydride to form 2-methyl-3-acetoxybenzoic acid. This intermediate is then reacted with furfural in the presence of a base catalyst to form 2-methyl-3-[5-(furan-2-yl)-2-hydroxyphenyl]prop-2-enoic acid. Finally, this compound is reacted with nitromethane in the presence of a base catalyst to form 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid.

Scientific Research Applications

2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, 2-methyl-3-[5-(2-nitrovinyl)-2-furyl]benzoic acid has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation.